Cas no 1227600-64-7 (4-chloro-3-methyl-1h-pyridin-2-one)

• Product Name: 4-chloro-3-methyl-1h-pyridin-2-one
• CAS No: 1227600-64-7
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 1214302
• PubChem ID: 72212896
• Update Time: 2025-04-20

4-chloro-3-methyl-1h-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-1h-pyridin-2-one
• 1227600-64-7
• 4-Chloro-3-methylpyridin-2(1H)-one
• 4-CHLORO-3-METHYLPYRIDIN-2-OL
• AB71198
• 4-chloro-3-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H6ClNO/c1-4-5(7)2-3-8-6(4)9/h2-3H,1H3,(H,8,9)
• InChI Key： GFAQXZYEGSBYEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CNC(C=1C)=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones